Cas no 842140-51-6 (3,5-Difluorobenzoylacetonitrile)

• Product Name: 3,5-Difluorobenzoylacetonitrile
• CAS No: 842140-51-6
• Molecular Formula: C₉H₅NOF₂
• Molecular Weight: 181.1389
• MDL: MFCD02260784
• CID: 716262
• PubChem ID: 2758255

3,5-Difluorobenzoylacetonitrile Properties

Names and Identifiers

• Benzenepropanenitrile,3,5-difluoro-b-oxo-
• 3-(3,5-difluorophenyl)-3-oxopropanenitrile
• 3,5-Difluorobenzoylacetonitrile
• 3,5-Difluoro-b-oxo-benzenepropanenitrile
• FT-0604195
• Z317041998
• EN300-67069
• AKOS000170787
• MFCD02260784
• AMY2045
• YSCK0781
• CS-0108757
• YNNWBLSXFFMWQX-UHFFFAOYSA-N
• PS-8535
• 3-(3,5-difluoro-phenyl)-3-oxo-propionitrile
• 3,5-difluorobenzoyl-acetonitrile
• DTXSID30374241
• 842140-51-6
• 3,5-difluoro-beta-oxo-benzenepropanenitrile
• SCHEMBL1989864
• C78498
• DIPHENYLPHOSPHONOACETICACIDETHYLESTER
• SY185148

• MDL： MFCD02260784
• InChIKey： YNNWBLSXFFMWQX-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H5F2NO/c10-7-3-6(4-8(11)5-7)9(13)1-2-12/h3-5H,1H2
• SMILES： C(C#N)C(=O)C1=CC(=CC(=C1)F)F

Computed Properties

• Exact Mass: 181.03400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 181.034
• Heavy Atom Count: 13
• Complexity: 235
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 40.9A^2

Experimental Properties

• LogP: 2.06118
• PSA: 40.86000
• Refractive Index: 1.497
• Boiling Point: 303.7°C at 760 mmHg
• Melting Point: 102-105°C
• Flash Point: 137.5°C
• Density: 1.3

3,5-Difluorobenzoylacetonitrile Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Risk Phrases： 36/37/38

3,5-Difluorobenzoylacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones